Cas no 2137630-39-6 (Ethyl 5-(4-methylpentan-2-yl)-1,2,4-oxadiazole-3-carboxylate)

• Product Name: Ethyl 5-(4-methylpentan-2-yl)-1,2,4-oxadiazole-3-carboxylate
• CAS No: 2137630-39-6
• MF: C₁₁H₁₈N₂O₃
• MW: 226.272222995758
• CID: 5773340
• PubChem ID: 165484600
• Update Time: 2023-12-26

Ethyl 5-(4-methylpentan-2-yl)-1,2,4-oxadiazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1120193
• 2137630-39-6
• ethyl 5-(4-methylpentan-2-yl)-1,2,4-oxadiazole-3-carboxylate
• Ethyl 5-(4-methylpentan-2-yl)-1,2,4-oxadiazole-3-carboxylate

• Inchi： 1S/C11H18N2O3/c1-5-15-11(14)9-12-10(16-13-9)8(4)6-7(2)3/h7-8H,5-6H2,1-4H3
• InChI Key： YWSCQQHCYAAOHT-UHFFFAOYSA-N
• SMILES： O1C(C(C)CC(C)C)=NC(C(=O)OCC)=N1

Computed Properties

• Exact Mass: 226.13174244g/mol
• Monoisotopic Mass: 226.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 65.2Ų